Cas no 2228539-93-1 (3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228539-93-1
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 6258820
• PubChem ID: 165790951
• Update Time: 2025-05-28

3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• 2228539-93-1
• EN300-1997178

• Inchi： 1S/C10H14ClN3O2/c1-2-14-5-13-8(11)7(14)10(9(15)16)3-6(12)4-10/h5-6H,2-4,12H2,1H3,(H,15,16)
• InChI Key： XBWBLXNLBPVJIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(C(=O)O)CC(C2)N)N(C=N1)CC

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid

Exploring the Potential of 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228539-93-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228539-93-1) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclobutane structural motifs, presents a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutics.

The structural complexity of 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid offers multiple sites for chemical modification, making it a versatile candidate for medicinal chemistry optimization. Its carboxylic acid and amino functional groups provide opportunities for derivatization, which could enhance its bioavailability and pharmacokinetic properties. These features align with current trends in drug development, where researchers prioritize molecules with tunable properties to improve efficacy and reduce side effects.

One of the most searched topics in pharmaceutical research today is the role of small molecules in addressing undruggable targets. Compounds like 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid are at the forefront of this exploration. Their ability to interact with challenging biological targets, such as protein-protein interactions, makes them valuable tools in the quest for breakthrough therapies. This aligns with the growing demand for innovative treatments in areas like oncology and neurodegenerative diseases.

The synthesis and characterization of CAS No. 2228539-93-1 have also garnered attention in the context of green chemistry. As sustainability becomes a key concern in pharmaceutical manufacturing, researchers are investigating eco-friendly synthetic routes for complex molecules like this one. The compound’s potential for scalable production using catalytic methods is a topic of active discussion in academic and industrial circles.

Another area where 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid shows promise is in the field of computational drug design. With the rise of AI-driven molecular modeling, this compound’s structural features make it an excellent candidate for in silico studies. Researchers are leveraging machine learning algorithms to predict its binding affinities and optimize its interactions with biological targets, a approach that significantly accelerates the drug discovery process.

Quality control and analytical methods for CAS No. 2228539-93-1 are also critical topics in current research. Advanced techniques like HPLC-MS and NMR spectroscopy are being employed to ensure the purity and consistency of this compound, which is essential for reliable experimental results. These efforts reflect the pharmaceutical industry’s commitment to maintaining high standards in research-grade chemicals.

In conclusion, 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid represents a fascinating intersection of structural novelty and therapeutic potential. Its relevance to contemporary research themes, from targeted drug delivery to sustainable synthesis, positions it as a compound worth watching in the coming years. As the scientific community continues to unravel its properties and applications, this molecule may well contribute to the next generation of life-changing medications.